N-Butyldioctylamine

• CAS RN: 15959-40-7
• Molecular Formula: C20H43N
• Molecular Weight: 297.6 g/mol
• IUPAC Name: N-butyl-N-octyloctan-1-amine
• InChI: InChI=1S/C20H43N/c1-4-7-10-12-14-16-19-21(18-9-6-3)20-17-15-13-11-8-5-2/h4-20H2,1-3H3
• InChI Key: RCIGOSUMVYRJEC-UHFFFAOYSA-N
• SMILES: CCCCCCCCN(CCCC)CCCCCCCC

Description

N-Butyldioctylamine is a chemical compound that belongs to the class of aliphatic amines. It is also known as 1-Butyl-8-octylamine or BOA. This compound is widely used in scientific research due to its unique properties and characteristics.

Mechanism Of Action

The mechanism of action of N-Butyldioctylamine is not fully understood. However, it is believed that it works by forming a monolayer on the surface of the particles, which reduces the surface tension and stabilizes the particles.

Biochemical And Physiological Effects

N-Butyldioctylamine has not been extensively studied for its biochemical and physiological effects. However, it has been reported to cause irritation to the skin and eyes. It is recommended to handle this compound with care and use appropriate protective equipment.

Advantages And Limitations For Lab Experiments

One of the advantages of using N-Butyldioctylamine in lab experiments is its ability to stabilize nanoparticles and other materials. It is also relatively easy to synthesize and purify. However, this compound has limitations such as its potential toxicity and limited solubility in some solvents.

Future Directions

There are several future directions for the use of N-Butyldioctylamine in scientific research. One potential area is the synthesis of metal nanoparticles with specific shapes and sizes for various applications. Another area is the use of this compound in the preparation of new materials with unique properties. Additionally, further studies are needed to understand the mechanism of action and potential toxicity of N-Butyldioctylamine.

Synthesis Methods

The synthesis of N-Butyldioctylamine is done by reacting octylamine and butylamine in the presence of a catalyst. The reaction takes place at a temperature of around 100°C. The product is then purified through distillation and recrystallization.

Scientific Research Applications

N-Butyldioctylamine has been extensively used in scientific research as a surfactant, emulsifier, and dispersant. It is used in the preparation of nanoparticles, polymers, and other materials. This compound has also been used in the synthesis of metal nanoparticles, which have potential applications in various fields such as catalysis, electronics, and medicine.